Cas no 2097890-82-7 (2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine)

• Product name: 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine
• CAS No: 2097890-82-7
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5905412
• PubChem ID: 126850736

2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine
• F6478-4516
• 4-(1-benzylsulfonylpyrrolidin-3-yl)oxy-2,6-dimethylpyrimidine
• 2097890-82-7
• AKOS032457763
• 2,4-dimethyl-6-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrimidine

• Inchi： 1S/C17H21N3O3S/c1-13-10-17(19-14(2)18-13)23-16-8-9-20(11-16)24(21,22)12-15-6-4-3-5-7-15/h3-7,10,16H,8-9,11-12H2,1-2H3
• InChI Key： PMCFXDGEZZQVPY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Additional information on 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine

Introduction to 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine (CAS No. 2097890-82-7)

2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine (CAS No. 2097890-82-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine make it a promising candidate for further investigation and potential therapeutic applications.

The molecular structure of 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine is characterized by a pyrimidine core with two methyl groups at the 2 and 4 positions, and a substituted pyrrolidine moiety at the 6 position. The phenylmethanesulfonyl group attached to the pyrrolidine ring adds complexity and potential for specific interactions with biological targets. This structural arrangement is hypothesized to enhance the compound's binding affinity and selectivity for certain receptors or enzymes.

Recent studies have focused on the pharmacological properties of 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of 2,4-dimethyl-6-(1-phenylmethanesulfonylpyrrolidin-3-yl)oxypyrimidine as a lead compound for the development of novel anti-cancer drugs.

The neuroprotective properties of 2,4-dimethyl-6-(1-phenylmethanesulonylpyrrolidin-3-yl)oxypyrimidine have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing oxidative stress and preventing neuronal cell death. The exact mechanisms underlying these neuroprotective effects are still under investigation but are believed to involve the activation of antioxidant defense systems and the inhibition of neurotoxic pathways.

The pharmacokinetic profile of 2,4-dimethyl-6-(1-phenylmethanesulonylpyrrolidin-3-yl)oxypyrimidine is another important aspect that has been studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2,4-dimethyl-6-(1-phenylmethanesulonylpyrrolidin-3-yloxypyrimidine). Early-phase trials have shown promising results with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the clinical utility of this compound.

In conclusion, 2,4-dimethyl-6-(1-phenylmethanesulonylpyrrolidin 3-yloxopyrimidine) (CAS No. 20978908 2 7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile and mechanisms of action, paving the way for its development into a valuable pharmaceutical agent.